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Compound of Interest

3,5-Dichloroisothiazole-4-
Compound Name:
carbonitrile

Cat. No.: B127508

Disclaimer: This document provides a summary of safety and handling information for 3,5-
Dichloroisothiazole-4-carbonitrile (CAS No. 2120-82-3). A complete Safety Data Sheet
(SDS) for this specific compound could not be fully accessed at the time of writing. Therefore,
the information presented herein is based on general principles of chemical safety and data
extrapolated from structurally related isothiazole compounds. This guide is intended for
informational purposes for researchers, scientists, and drug development professionals and
should not be considered a substitute for a comprehensive, compound-specific SDS. Always
consult a certified SDS for 3,5-Dichloroisothiazole-4-carbonitrile before handling this
chemical and adhere to all institutional and regulatory safety protocols.

Chemical Identification and Physical Properties

While specific quantitative data for 3,5-Dichloroisothiazole-4-carbonitrile is not readily
available in the public domain, the following table summarizes its basic identifiers. Information
on physical properties is currently unavailable.
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Identifier

Value

Chemical Name

3,5-Dichloroisothiazole-4-carbonitrile

3,5-dichloro-4-isothiazolecarbonitrile, 4-cyano-

Synonyms 3,5-dichloroisothiazole
CAS Number 2120-82-3

Molecular Formula C4CI2N2S

Molecular Weight 179.03 g/mol

Physical State Not Available

Melting Point Not Available

Boiling Point Not Available

Density Not Available

Hazard Identification and Classification

Based on data for analogous chlorinated isothiazole compounds, 3,5-Dichloroisothiazole-4-

carbonitrile is anticipated to be a hazardous substance. The following table outlines potential

GHS hazard classifications. These are predictive and require confirmation with a specific SDS.

Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin.
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.
Specific target organ toxicity — H335: May cause respiratory
. Category 3 L
single exposure irritation.
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b127508?utm_src=pdf-body
https://www.benchchem.com/product/b127508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signal Word:Warning
Potential Hazard Pictograms:
salt text

Safe Handling and Storage

Strict adherence to safety protocols is essential when handling 3,5-Dichloroisothiazole-4-
carbonitrile.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following
diagram outlines the recommended PPE workflow.

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow for Handling 3,5-
Dichloroisothiazole-4-carbonitrile.

Engineering Controls

» Ventilation: Always handle this compound in a well-ventilated area, preferably within a
certified chemical fume hood to minimize inhalation exposure.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in good working order in any area where this chemical is handled.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.

e Do not breathe dust or vapors.
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» Wash hands thoroughly after handling.
e Do not eat, drink, or smoke in areas where this chemical is used.

o Keep containers tightly closed when not in use.

Storage

e Store in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

o Store in a tightly sealed container.

e The recommended storage temperature is typically refrigerated (2-8°C) and in an inert
atmosphere.

Emergency Procedures

In the event of an emergency, follow the established protocols for your institution. The following
provides general guidance.

First Aid Measures

The following table summarizes general first aid measures. Always seek immediate medical
attention after any exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If breathing has
stopped, begin artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected area with copious amounts of
water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention from

an ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill Response

In the event of a spill, the following logical workflow should be followed.
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Caption: Logical Workflow for Responding to a Spill of 3,5-Dichloroisothiazole-4-carbonitrile.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire,
such as dry chemical, carbon dioxide, alcohol-resistant foam, or water spray.

o Specific Hazards: Combustion may produce toxic and irritating gases, including nitrogen
oxides, sulfur oxides, hydrogen chloride, and carbon oxides.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.

Disposal Considerations

Dispose of 3,5-Dichloroisothiazole-4-carbonitrile and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations. This material
should be treated as hazardous waste. Do not allow it to enter drains or waterways.

Toxicological Information

Specific toxicological data for 3,5-Dichloroisothiazole-4-carbonitrile is not available. Based
on related compounds, it is presumed to be harmful if swallowed, inhaled, or absorbed through
the skin. It is also expected to be an irritant to the skin, eyes, and respiratory system. Chronic
effects are unknown.

Experimental Protocols

Detailed experimental protocols involving 3,5-Dichloroisothiazole-4-carbonitrile are beyond
the scope of this safety guide. All experimental work should be conducted under the direct
supervision of a qualified researcher and in accordance with a thoroughly reviewed and
approved research protocol that includes a comprehensive risk assessment.

This guide is intended to promote a culture of safety and should be used in conjunction with
official safety documentation and institutional protocols. Always prioritize safety when working
with hazardous chemicals.

 To cite this document: BenchChem. [3,5-Dichloroisothiazole-4-carbonitrile: A Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b127508#3-5-dichloroisothiazole-4-carbonitrile-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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